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Compound of Interest

Compound Name: 6-Chloro-5-nitroisatin

Cat. No.: B8794836

Get Quote

Technical Whitepaper: Operational Safety and Synthetic Utility of 6-Chloro-5-nitro-1H-indole-

2,3-dione

Part 1: Executive Summary & Chemical Profile
6-Chloro-5-nitro-1H-indole-2,3-dione (commonly referred to as 6-Chloro-5-nitroisatin) is a

privileged scaffold in medicinal chemistry.[1] It serves as a critical intermediate in the synthesis

of spiro-oxindoles, Schiff bases, and peptide mimetics targeting kinases (e.g., CDK2) and viral

proteases.[1]

This guide synthesizes safety data, handling protocols, and reactivity profiles to support

researchers in the safe utilization of this compound. Unlike standard isatin, the presence of the

electron-withdrawing nitro group at C5 and the lipophilic chloro group at C6 significantly alters

its electrophilicity and biological permeability.[1]

Physicochemical Properties Table
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Property Value / Description Note

Molecular Formula C₈H₃ClN₂O₄

Molecular Weight 226.57 g/mol

Appearance
Yellow to Orange Crystalline

Powder
Characteristic of nitro-isatins

Solubility DMSO, DMF, hot Ethanol Poor solubility in water/ether

Melting Point
Predicted: >240°C

(Decomposition)

Experimental verification via

DSC recommended before

scaling.[1]

Acidity (pKa) ~9.5 (N-H proton)
More acidic than isatin due to

5-NO₂

Part 2: Hazard Identification & Toxicology (GHS
Standards)
Note: While a dedicated regulatory SDS is rare for this specific isomer, the following

classification is derived from the structure-activity relationship (SAR) of the 5-nitroisatin class

and 6-chloro analogs.

GHS Classification
Signal Word:WARNING
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Hazard Class Category Hazard Statement Code

Acute Toxicity (Oral) 4
Harmful if swallowed.

[1]
H302

Skin Irritation 2
Causes skin irritation.

[2]
H315

Eye Irritation 2A
Causes serious eye

irritation.
H319

STOT - SE 3
May cause respiratory

irritation.[1][2]
H335

Germ Cell

Mutagenicity
2

Suspected of causing

genetic defects.
H341

Toxicological Insights (Mechanism of Action)[1][2]
Respiratory Sensitization: The micro-crystalline nature of nitro-isatins generates fine dust.[1]

Inhalation can trigger acute inflammation of the bronchial mucosa.[1]

Mutagenic Potential: The nitro group (–NO₂) is a structural alert for genotoxicity.[1] Metabolic

reduction of the nitro group can generate hydroxylamines, which may interact with DNA.

Strict containment is required.[1]

Reactivity Risks: The C3 carbonyl is highly electrophilic.[1] Upon contact with mucosal

membranes (nucleophiles), it can form covalent Schiff base adducts with proteins, leading to

contact dermatitis or tissue damage.

Part 3: Strategic Handling & Storage Protocols
Engineering Controls & PPE
Standard "lab safety" is insufficient.[1] The potential mutagenicity requires an elevated

biosafety approach.[1]

Respiratory: N95 minimum; P100/HEPA respirator recommended if handling open powder

outside a fume hood (not advised).[1]
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Dermal:Double-gloving is mandatory.[1]

Inner Layer: Latex or Nitrile (inspection white).[1]

Outer Layer: Thick Nitrile (>0.11 mm) or Neoprene.[1] Nitro-aromatics can permeate thin

latex.[1]

Containment: All weighing must occur within a certified chemical fume hood or a powder

containment balance enclosure.[1]

Storage & Stability
Temperature: Store at 2–8°C (Refrigerated).

Atmosphere: Hygroscopic.[1] Store under inert gas (Argon/Nitrogen) to prevent hydrolysis of

the amide bond.

Incompatibilities: Strong bases (induces ring opening to isatinates), strong reducing agents

(reduces –NO₂ to –NH₂), and oxidative stressors.

Safety Decision Matrix (Workflow)
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Handling 6-Chloro-5-nitroisatin

Check Physical State
(Powder vs. Solution)

Solid / Powder Solvated (DMSO/DMF)

Engineering Control:
Fume Hood REQUIRED

High Dust Risk

PPE: Double Nitrile Gloves
+ Safety Goggles

Absorption Risk

Weighing/Transfer:
Use Anti-static Spatula

Reaction Setup:
Add Reagents to Isatin

Disposal:
Segregate as Halogenated

Organic Waste

Click to download full resolution via product page

Figure 1: Operational workflow for minimizing exposure risks during handling.

Part 4: Synthetic Utility & Reactivity Profile
The 6-chloro-5-nitroisatin scaffold is chemically distinct due to the "Push-Pull" electronic

effects.[1]

C3-Carbonyl Electrophilicity: The 5-nitro group withdraws electron density from the aromatic

ring, making the C3 carbonyl significantly more reactive toward nucleophiles (amines,

hydrazines) than unsubstituted isatin.[1] This is ideal for Schiff base formation.
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N1-Acidity: The electron-withdrawing nature of the core renders the N-H proton more acidic

(pKa ~9.5), facilitating N-alkylation under mild basic conditions (e.g., K₂CO₃/DMF).[1]

C6-Chlorine Stability: The chlorine atom is generally stable but can undergo Suzuki-Miyaura

coupling under specific palladium-catalyzed conditions, allowing for bi-aryl expansion.[1]

Standard Protocol: Schiff Base Synthesis (Imine
Formation)
Target: Synthesis of thiosemicarbazones (Antiviral motif)[1]

Solvent System: Dissolve 1.0 eq of 6-Chloro-5-nitroisatin in hot Ethanol (or

Methanol/Acetic Acid 9:1).

Reagent Addition: Add 1.0–1.1 eq of the thiosemicarbazide/amine.

Catalysis: Add catalytic Glacial Acetic Acid (2–3 drops).

Reflux: Heat to reflux for 3–6 hours. Monitor via TLC (Mobile phase: CHCl₃:MeOH 95:5).[1]

Workup: Cool to RT. The product usually precipitates as a bright yellow/orange solid.[1] Filter

and wash with cold ethanol.[1]

Reactivity Pathway Diagram
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Figure 2: Synthetic divergence map highlighting the three primary vectors of modification.[1]

Part 5: Emergency Response & Waste Management
First Aid Measures

Eye Contact: Immediately flush with saline/water for 15 minutes.[1] The nitro group increases

corneal damage risk.[1] Seek ophthalmologist evaluation.

Skin Contact: Wash with soap and water.[1][2] Do not use ethanol (increases skin

absorption).[1]

Inhalation: Move to fresh air. If wheezing occurs, administer oxygen.

Spill Cleanup
Evacuate: Clear the immediate area.

PPE: Don N95 respirator and double gloves.[1]

Method: Do not dry sweep (dust explosion risk).[1] Wet the powder with an inert solvent

(e.g., heptane) or use a HEPA vacuum.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b8794836/docs?utm_src=pdf-body-img#6-chloro-5-nitro-1h-indole-2-3-dione-msds-safety-data
https://cymitquimica.com/cas/611-09-6/
https://cymitquimica.com/cas/611-09-6/
https://cymitquimica.com/cas/611-09-6/
https://cymitquimica.com/cas/611-09-6/
https://www.fishersci.com/store/msds?partNumber=TL00400DA&productDescription=5-CHLORO-6-NITROISOINDOL+1GR&vendorId=VN00092202&countryCode=US&language=en
https://cymitquimica.com/cas/611-09-6/
https://cymitquimica.com/cas/611-09-6/
https://cymitquimica.com/cas/611-09-6/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8794836?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decontamination: Wipe surface with 10% NaOH (destroys the isatin ring) followed by water.

[1]

Disposal
Code: Halogenated Organic Waste.

Protocol: Dissolve in a combustible solvent and incinerate in a chemical incinerator equipped

with an afterburner and scrubber (to neutralize NOx and HCl gases).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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